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Compound of Interest

Compound Name: Safflospermidine B

Cat. No.: B15591089

An In-depth Technical Guide to Safflospermidine
B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Safflospermidine B, a naturally
occurring polyamine derivative with significant biological activity. The document covers its
chemical properties, detailed experimental protocols for its isolation and biological evaluation,
and its mechanism of action in relevant signaling pathways.

Chemical Identity and Properties

Safflospermidine B is a tri-p-coumaroyl spermidine derivative. While a specific CAS Registry
Number for Safflospermidine B, identified as N-(E)-N3,N°-(Z)-Tri-p-coumaroyl spermidine, is
not readily available in public databases, its isomer, Safflospermidine A (N%,N%°-(E)-N>-(Z)-tri-p-
coumaroyl spermidine), has the CAS number 1111082-13-3[1]. Another related isomer,
N2,N3,N°-Tri-p-coumaroylspermidine (with unspecified stereochemistry), is associated with
CAS number 131086-78-7.

The chemical and physical properties of Safflospermidine B are summarized in the table
below.
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Property

Value

Reference

Systematic Name

NZ-(E)-N3,N1°-(Z)-Tri-p-

coumaroyl spermidine

[2]

Molecular Formula C34H37N30s [3]
Molecular Weight 583.7 g/mol [3]
Appearance White powder [4]
Purity > 98% [3]
Type of Compound Alkaloid [3]

1H-NMR (500 MHz, Methanol-
d4) &

7.45 (d, 1H, 15.7 Hz),
7.40/7.35 (m, 4H), 7.24-7.17
(m, 2H), 6.77 (m, 2H), 6.71 (m,
3H), 6.57 (m, 4H), 6.37 (q, 1H,
15.7 Hz), 5.92 (m, 1H), 5.8 (q,
1H, 12.5 Hz), 3.45 (m, 2H),
3.35 (m, 2H), 3.18 (m, 2H),
and 1.88-1.31 (m, 8H)

[4]

13C-NMR (126 MHz, MeOD) &

172.04, 169.30, 160.68,
159.41, 141.87, 134.90,
132.17, 131.20, 130.58,
128.06, 127.61, 121.79,
120.96, 118.42, 116.77,
116.40, 47.58, 46.03, 44.08,
40.12, 39.88, 38.17, 37.91,
29.77, 28.06, 27.86, 26.95,
and 25.69

[4]

HR-ESI-MS m/z

606.2576 [M + Na]*

[4]

Experimental Protocols

Safflospermidine B has been successfully isolated from sunflower bee pollen (SBP) collected

from Apis mellifera bees. The protocol involves solvent extraction, partitioning, and

chromatographic separation[4][5][6].

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.researchgate.net/figure/Chemical-structure-of-safflospermidine-A-and-B-which-matches-that-deduced-for-compounds_fig1_340113440
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/100
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/100
https://natuprod.bocsci.com/product/n1-n5-n10-tri-p-coumaroylspermidine-cas-131086-78-7-238193.html
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/100
https://cdxapps.epa.gov/oms-substance-registry-services/substance-list-details/100
https://natuprod.bocsci.com/product/n1-n5-n10-tri-p-coumaroylspermidine-cas-131086-78-7-238193.html
https://natuprod.bocsci.com/product/n1-n5-n10-tri-p-coumaroylspermidine-cas-131086-78-7-238193.html
https://natuprod.bocsci.com/product/n1-n5-n10-tri-p-coumaroylspermidine-cas-131086-78-7-238193.html
https://www.benchchem.com/product/b15591089?utm_src=pdf-body
https://natuprod.bocsci.com/product/n1-n5-n10-tri-p-coumaroylspermidine-cas-131086-78-7-238193.html
https://www.chemfaces.com/natural/N1-N5-N10-E-tri-p-coumaroylspermidine-CFN95256.html
https://www.chemfaces.com/natural/N1-N5-N10-Z-tri-p-coumaroylspermidine-CFN95253.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

a) Extraction and Partitioning:
» Dried and ground sunflower bee pollen is extracted with methanol (MeOH).

e The resulting crude MeOH extract is then sequentially partitioned with hexane and
dichloromethane (DCM).

b) Chromatographic Separation:

o The DCM-partitioned extract, which shows significant antityrosinase activity, is subjected to
silica gel 60 column chromatography (SGeoCC).

» Fractions are collected and evaluated for their biological activity. The most active fraction is
selected for further purification.

 Final purification to yield Safflospermidine A and B is achieved through High-Performance
Liguid Chromatography (HPLC)[4][5][6].
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Extraction & Partitioning

Sunflower Bee Pollen (SBP)

Crude Methanol Extract

Hexane Partitioning

equential Partitioning

DCM Partitioning

Chromatographid¢ Separation

DCM Extract

Silica Gel Column Chromatography (SG60CC)

Most Active Fraction (DCMSBP5)

Safflospermidine A Safflospermidine B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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